Cas no 1638743-90-4 (methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate)

• Product Name: methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate
• CAS No: 1638743-90-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 4612036
• Update Time: 2025-05-26

methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-Methyl 3-hydroxypyrrolidine-2-carboxylate
• D-Proline, 3-hydroxy-, methyl ester, (3R)-
• methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate

• Inchi： 1S/C6H11NO3/c1-10-6(9)5-4(8)2-3-7-5/h4-5,7-8H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： YIKYEFZGORKEBX-RFZPGFLSSA-N
• SMILES： C(OC)(=O)[C@H]1[C@H](O)CCN1

Additional information on methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate

Recent Advances in the Application of Methyl (2R,3R)-3-Hydroxypyrrolidine-2-Carboxylate (CAS: 1638743-90-4) in Chemical Biology and Pharmaceutical Research

The compound methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate (CAS: 1638743-90-4) has recently emerged as a key intermediate in the synthesis of biologically active molecules and pharmaceutical agents. This chiral pyrrolidine derivative has garnered significant attention due to its versatile applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions. Recent studies have highlighted its role as a building block for novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate in the synthesis of potent and selective inhibitors of histone deacetylases (HDACs). The researchers utilized this chiral scaffold to develop compounds with improved pharmacokinetic properties and reduced off-target effects compared to previous generations of HDAC inhibitors. The stereochemistry at the 2- and 3-positions was found to be critical for maintaining high binding affinity while minimizing toxicity.

In the field of antiviral drug development, a recent patent application (WO2023051234) describes the use of methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate as a key intermediate in the synthesis of novel protease inhibitors effective against SARS-CoV-2 and other coronaviruses. The compound's rigid pyrrolidine ring provides optimal spatial orientation for interacting with the viral protease active site, while the hydroxyl and carboxylate moieties enable crucial hydrogen bonding interactions.

Ongoing research in the area of neurodegenerative diseases has explored derivatives of methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate as potential modulators of α-synuclein aggregation. A 2024 study in ACS Chemical Neuroscience reported that structural analogs of this compound showed promising activity in reducing the formation of toxic oligomers associated with Parkinson's disease, with improved blood-brain barrier penetration compared to previous candidates.

The synthetic accessibility of methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate has also been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development (2023) described an enantioselective synthesis route using biocatalysis, achieving high yields (85%) and excellent enantiomeric excess (>99%) while reducing the environmental impact of the production process.

Looking forward, the unique structural features of methyl (2R,3R)-3-hydroxypyrrolidine-2-carboxylate continue to inspire novel applications in chemical biology. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use as a scaffold for developing allosteric modulators of G protein-coupled receptors. The compound's versatility and the growing body of research supporting its pharmacological potential suggest it will remain an important tool in medicinal chemistry for years to come.